Cas no 2246895-97-4 (N-[2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-2,2-dimethylpropanamide)

• Product Name: N-[2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-2,2-dimethylpropanamide
• CAS No: 2246895-97-4
• MF: C₁₇H₂₅BFNO₃
• MW: 321.194708585739
• MDL: MFCD31916415
• CID: 4641562
• PubChem ID: 137700589
• Update Time: 2025-07-21

N-[2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-2,2-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-[2-fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-2,2-dimethylpropanamide
• N-[2-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-2,2-dimethylpropanamide
• 2246895-97-4
• AS-55389
• AKOS037644830
• D93704
• N-(2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pivalamide
• starbld0006132
• N-[2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-2,2-dimethylpropanamide

• MDL： MFCD31916415
• Inchi： 1S/C17H25BFNO3/c1-15(2,3)14(21)20-13-9-8-11(10-12(13)19)18-22-16(4,5)17(6,7)23-18/h8-10H,1-7H3,(H,20,21)
• InChI Key： SBMZYZQZGQNMPK-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(B2OC(C)(C)C(C)(C)O2)=C1)NC(C(C)(C)C)=O

Computed Properties

• Exact Mass: 321.1911520g/mol
• Monoisotopic Mass: 321.1911520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6

Additional information on N-[2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-2,2-dimethylpropanamide

Comprehensive Overview of N-[2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-2,2-dimethylpropanamide (CAS 2246895-97-4)

The compound N-[2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-2,2-dimethylpropanamide (CAS 2246895-97-4) is a highly specialized boronic ester derivative with significant applications in pharmaceutical research and organic synthesis. Its unique molecular structure, featuring a dioxaborolane ring and a fluoro-substituted phenyl group, makes it a valuable intermediate in the development of targeted therapies and advanced materials. Researchers are increasingly interested in this compound due to its potential role in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern drug discovery.

In recent years, the demand for boron-containing compounds like CAS 2246895-97-4 has surged, driven by their versatility in medicinal chemistry and bioconjugation. The 2,2-dimethylpropanamide moiety enhances the compound's stability, while the tetramethyl-1,3,2-dioxaborolane group facilitates efficient transmetalation in catalytic processes. This dual functionality aligns with current trends in precision medicine, where researchers seek highly selective building blocks for proteolysis-targeting chimeras (PROTACs) and other next-generation therapeutics.

The compound's fluorinated aromatic component addresses a critical need in PET radiopharmaceuticals, as fluorine-18 labeling remains a gold standard for molecular imaging. With growing interest in theranostics (combining therapy and diagnostics), N-[2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-2,2-dimethylpropanamide offers a strategic platform for developing dual-functional agents. Its lipophilicity and metabolic stability parameters are frequently optimized in structure-activity relationship (SAR) studies, particularly for CNS-targeted drugs.

From a synthetic chemistry perspective, this compound exemplifies the convergence of boron chemistry and amide bond formation techniques. The pinacol boronic ester group (featured in its 4,4,5,5-tetramethyl-1,3,2-dioxaborolane segment) demonstrates exceptional compatibility with aqueous reaction conditions—a key consideration for green chemistry initiatives. Laboratories focusing on flow chemistry and high-throughput screening often prioritize such air-stable intermediates to streamline automated synthesis workflows.

Emerging applications in antibody-drug conjugates (ADCs) have further elevated the relevance of CAS 2246895-97-4. The compound's orthogonal reactivity allows selective modification of biologic payloads without compromising protein integrity. This aligns with industry demands for site-specific conjugation technologies, as evidenced by numerous patent filings referencing similar boronate esters.

Quality control protocols for this material emphasize HPLC purity assessments and NMR characterization, particularly monitoring the boron-11 signal at ~30 ppm. Storage recommendations typically specify argon atmosphere protection to maintain the hydrolytic stability of the dioxaborolane ring. These handling precautions reflect broader best practices in organoboron reagent management, a topic frequently searched by process chemists optimizing scale-up procedures.

The compound's structure-property relationships have become a case study in computational chemistry circles. Density functional theory (DFT) calculations often analyze its conformational preferences and hydrogen-bonding capacity—parameters crucial for crystal engineering and polymorph screening. Such computational approaches complement experimental data in preformulation studies, addressing common formulation challenges with low-solubility APIs.

Regulatory considerations for N-[2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-2,2-dimethylpropanamide focus on ICH guidelines for impurity profiling, particularly regarding boronic acid byproducts. The pharmaceutical industry's shift toward continuous manufacturing has increased scrutiny of such process-related impurities, making this compound a relevant example in quality by design (QbD) discussions.

Environmental fate studies indicate that the dioxaborolane group undergoes hydrolytic cleavage under physiological conditions, yielding biocompatible degradation products. This biodegradation profile supports its use in sustainable chemistry applications, coinciding with growing interest in benign-by-design principles. The compound's Ecotoxicity data—often queried in REACH compliance searches—show favorable aquatic toxicity parameters compared to traditional organotin reagents.

Future research directions likely involve exploiting the compound's chemo selective properties for bioorthogonal chemistry applications. Its potential in metal-free click reactions and dynamic covalent chemistry systems represents an exciting frontier, particularly for smart materials development. These cutting-edge applications demonstrate how CAS 2246895-97-4 continues to bridge small-molecule synthesis with biomaterials science.